Cas no 94341-88-5 (1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile)

• Product Name: 1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile
• CAS No: 94341-88-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD03928930
• CID: 1011997
• PubChem ID: 1504759
• Update Time: 2025-11-01

1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1-ethyl-1,2-dihydro-4,6-dimethyl-2-oxo-
• 1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile
• 1-Ethyl-4,6-dimethyl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• 1-ethyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• DTXSID90363636
• HMS2741D04
• MFCD03928930
• MLS000729083
• 1-ETHYL-4,6-DIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBONITRILE
• SMR000307361
• PZDDLFYODDQVRM-UHFFFAOYSA-N
• 94341-88-5
• SCHEMBL14032323
• AKOS000432447
• SB40123
• CS-0313781
• Pyridine-3-carbonitrile, 1-ethyl-4,6-dimethyl-2-oxo-1,2-dihydro-
• CHEMBL1412854
• STK743370
• DB-259547

• MDL： MFCD03928930
• Inchi： 1S/C10H12N2O/c1-4-12-8(3)5-7(2)9(6-11)10(12)13/h5H,4H2,1-3H3
• InChI Key： PZDDLFYODDQVRM-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C)C=C(C)N1CC

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile

Introduction to 1-Ethyl-4,6-Dimethyl-2-Oxopyridine-3-Carbonitrile (CAS No. 94341-88-5)

1-Ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile (CAS No. 94341-88-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyridine family and possesses unique structural and chemical properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of 1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile consists of a pyridine ring substituted with an ethyl group at the 1-position, methyl groups at the 4 and 6 positions, and a cyano group at the 3-position. The presence of these functional groups imparts specific chemical reactivity and biological activity to the molecule. The cyano group, in particular, is known for its ability to participate in various chemical reactions and interactions, making it a versatile moiety in medicinal chemistry.

Recent studies have highlighted the potential of 1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that 1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile has also shown potential as an anticancer agent. A study published in the Cancer Research journal reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death. These findings open up new avenues for exploring the therapeutic potential of 1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile in cancer treatment.

The pharmacokinetic properties of 1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile have also been investigated to assess its suitability as a drug candidate. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed after oral administration and has good bioavailability. Furthermore, it exhibits low toxicity in preclinical models, which is a crucial factor for its potential use in clinical settings.

In terms of synthetic methods, several approaches have been developed to produce 1-ethyl-4,6-dimethyl-2-oxopyridine-3-carbonitrile. One common method involves the condensation of 2-cyanoacetamide with 1-methylethylamine followed by cyclization and substitution reactions to introduce the desired substituents on the pyridine ring. These synthetic routes are well-documented in the literature and can be optimized for large-scale production if needed.

The safety profile of 1-Ethyl-4,6-dimethyl-2-Oxopyridine-3-Carbonitrile is another important aspect to consider. Preclinical studies have demonstrated that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-Ethyl-4,6-dimethyl-2-Oxopyridine-3-Carbonitrile (CAS No. 94341-88-5) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the field of medicinal chemistry.